Ethyl 1-(2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)acetyl)piperidine-3-carboxylate

• IUPAC Name: ethyl 1-[2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]acetyl]piperidine-3-carboxylate
• InChI: InChI=1S/C19H23F2N3O4/c1-2-28-18(26)13-4-3-7-22(11-13)17(25)12-23-8-9-24(19(23)27)14-5-6-15(20)16(21)10-14/h5-6,10,13H,2-4,7-9,11-12H2,1H3
• InChI Key: LDNMVHAOMYZHFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)CN2CCN(C2=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C19H23F2N3O4
• Molecular Weight: 395.4 g/mol

Description

Ethyl 1-(2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)acetyl)piperidine-3-carboxylate is a chemical compound with the molecular formula C19H23F2N3O4. It has an average mass of 395.400 Da and a monoisotopic mass of 395.165649 Da.

Scientific Research Applications

Alternative Syntheses and Drug Development

Research has explored alternative synthesis routes for drugs, leveraging compounds with structures related to Ethyl 1-(2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)acetyl)piperidine-3-carboxylate. For instance, alternative syntheses of temozolomide, an antitumor drug, avoid the use of hazardous chemicals by starting from related imidazole derivatives (Wang, Stevens, & Thomson, 1994).

Innovative Synthesis Techniques

Efficient synthesis techniques for creating novel compounds, such as pyrazolo[3,4-b]pyridine products from condensation of amine derivatives and activated carbonyl groups, demonstrate the versatility of these chemical frameworks. These processes yield new N-fused heterocyclic products with potential for further pharmacological applications (Ghaedi et al., 2015).

Diuretic and Pharmacological Properties

The compound has been studied for its diuretic and pharmacological properties, exemplified by research on etozolin, a related compound showing potent diuretic and saluretic effects along with a mild onset of action. Its marked antihypertensive effect in hypertensive rats suggests potential for treating hypertension (Herrmann et al., 1977).

Antithrombotic and Platelet Aggregation Inhibition

Compounds incorporating the imidazolidin structure have been developed as fibrinogen receptor antagonists, showing significant potential in antithrombotic treatment, especially in the acute phase. These findings underscore the importance of structural units like trisubstituted beta-amino acid derivatives for medicinal chemistry (Hayashi et al., 1998).

Antimicrobial Activity

The synthesis and evaluation of trisubstituted thioxoimidazolidinones have shown promising antimicrobial activities, highlighting the potential of such compounds in developing new antibacterial agents. This approach involves the condensation of thiosemicarbazones with ethyl chloroacetate, leading to a variety of biologically active molecules (Abd, El Zein, & El-Rahim, 2011).